4-(Piperazin-1-yl)benzo[d]oxazole

• IUPAC Name: 4-piperazin-1-yl-1,3-benzoxazole
• InChI: InChI=1S/C11H13N3O/c1-2-9(14-6-4-12-5-7-14)11-10(3-1)15-8-13-11/h1-3,8,12H,4-7H2
• InChI Key: ABQLIOHPHGHDFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C3C(=CC=C2)OC=N3
• Molecular Formula: C11H13N3O
• DSSTOX Substance ID: DTXSID40743404
• Molecular Weight: 203.24 g/mol
• CAS RN: 105684-82-0

Description

“4-(Piperazin-1-yl)benzo[d]oxazole” is a compound that has been studied for its potential therapeutic applications. It is a part of the family of heterocyclic compounds, which are of immense importance due to their wide spectrum of biological activities.

Synthesis Analysis

The synthesis of a series of substituted 2-(piperazin-1-yl)benzothiazole/benzoxazole coupled with 1,3,4-oxadiazole-2-thiol pharmacophore is described using a three-carbon spacer. The structures of the compounds were confirmed by NMR and mass spectral data.

Molecular Structure Analysis

The molecular structure of “4-(Piperazin-1-yl)benzo[d]oxazole” was confirmed by NMR and mass spectral data during its synthesis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4-(Piperazin-1-yl)benzo[d]oxazole” involve coupling it with a 1,3,4-oxadiazole-2-thiol pharmacophore using a three-carbon spacer.

Scientific Research Applications

Anticancer Agents

The compound has been synthesized and evaluated for its cytotoxicity towards five human cancer cell lines of different origins, viz. MCF-7 (Breast), HeLa (Cervical), HepG 2 (Liver), A431 (Skin) and A549 (Lung). .

Antimicrobial Activity

A series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized and screened for in vitro antimicrobial activity. .

α1-Adrenergic Receptor Antagonists

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Antiproliferative Agents

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Antipsychotic Agents

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Antifungal Agents

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Future Directions

The future directions for research on “4-(Piperazin-1-yl)benzo[d]oxazole” could involve further exploration of its potential therapeutic applications, particularly in the field of cancer therapy. Additionally, more research could be conducted to understand its mechanism of action and to evaluate its safety and hazards.

Mechanism of Action

Target of Action

4-(Piperazin-1-yl)benzo[d]oxazole is a compound that has been studied for its potential biological activities . . This receptor is involved in various physiological and pathological processes, including anxiety, depression, and schizophrenia.

Mode of Action

It’s known that the piperazine moiety is a good template for many different biological targets . Modifying the piperazine moiety with some functional groups, such as introducing an alkyl chain constituted by two- to four carbon atoms linked to the N − 1 of piperazine moiety and to a terminal fragment usually containing an amide or imide function, has been shown to be important .

Biochemical Pathways

Compounds with similar structures have been shown to have diverse biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Compounds with similar structures have been evaluated for their cytotoxicity towards various human cancer cell lines . Among the compounds tested, some displayed maximum cytotoxic activity .